Cas no 37649-86-8 (1-(3-Fluorophenyl)pyrazole)

1-(3-Fluorophenyl)pyrazole is a fluorinated pyrazole derivative with notable applications in pharmaceutical and agrochemical research. The incorporation of a fluorine atom at the meta position of the phenyl ring enhances its electronic and steric properties, making it a valuable intermediate in the synthesis of bioactive compounds. Its structural features contribute to improved metabolic stability and binding affinity in drug discovery. The compound is also utilized in material science for developing advanced functional materials. High purity and consistent quality ensure reliable performance in synthetic applications. Its versatility and well-defined reactivity profile make it a preferred choice for researchers in medicinal chemistry and related fields.
1-(3-Fluorophenyl)pyrazole structure
1-(3-Fluorophenyl)pyrazole structure
Product Name:1-(3-Fluorophenyl)pyrazole
CAS No:37649-86-8
MF:C9H7FN2
MW:162.163685083389
CID:296999
PubChem ID:37818511
Update Time:2025-10-14

1-(3-Fluorophenyl)pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Fluorophenyl)-1H-pyrazole
    • 1-(3-fluorophenyl)pyrazole
    • 1H-Pyrazole,1-(3-fluorophenyl)-
    • 1-(3-Fluoro-phenyl)-1H-pyrazole-4-carbaldehyde
    • 1-(m-Fluorophenyl)pyrazole
    • AG-F-32431
    • CTK4H8555
    • SureCN255919
    • EN300-153088
    • AKOS010813646
    • 37649-86-8
    • A874046
    • Z825723694
    • DTXSID70653284
    • CS-0210095
    • SCHEMBL255919
    • BS-25101
    • G29578
    • 1-(3-Fluorophenyl)pyrazole
    • MDL: F184123
    • Inchi: 1S/C9H7FN2/c10-8-3-1-4-9(7-8)12-6-2-5-11-12/h1-7H
    • InChI Key: ORJIQZLXMZCUKC-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)N1C=CC=N1

Computed Properties

  • Exact Mass: 162.05941
  • Monoisotopic Mass: 162.05932639g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82

1-(3-Fluorophenyl)pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
PC902595-1g
1-(3-Fluorophenyl)pyrazole
37649-86-8 97%
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£140.00 2025-02-22
Apollo Scientific
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£470.00 2025-02-22
Chemenu
CM277966-250mg
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Chemenu
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$224 2023-02-02
Chemenu
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Chemenu
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$336 2021-08-18
Chemenu
CM277966-10g
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TRC
F621693-100mg
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TRC
F621693-250mg
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$98.00 2023-05-18
TRC
F621693-500mg
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